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Abstract

This document provides detailed application notes and protocols for the use of Cresol Red as
a pH indicator in the titration of weak acids with strong bases. Cresol Red is a versatile
indicator with a sharp color transition in the pH range suitable for determining the equivalence
point of many weak acid titrations, making it a valuable tool in analytical chemistry, particularly
in pharmaceutical analysis and drug development quality control.

Introduction

Cresol Red, systematically known as o-cresolsulfonephthalein, is a sulfonphthalein dye that
functions as a pH indicator.[1] It is characterized by two distinct pH transition ranges. The lower
range, occurring in highly acidic conditions (pH 0.2 to 1.8), involves a color change from red to
yellow.[2] The upper and more commonly utilized range for weak acid titrations is from pH 7.2
to 8.8, where the color transitions from yellow to a reddish-purple.[2][3] The equivalence point
of a weak acid-strong base titration typically results in a slightly basic solution, making the
upper transition of Cresol Red ideal for accurate endpoint determination.[4]

Principle of Titration

In the titration of a weak acid (HA) with a strong base (e.g., NaOH), the neutralization reaction
produces the conjugate base of the weak acid (A~) and water:
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HA + OH- — A~ + H20

At the equivalence point, all the weak acid has been converted to its conjugate base. The
solution at this point is not neutral because the conjugate base hydrolyzes water to produce
hydroxide ions, resulting in a pH greater than 7:

A=+ H20 = HA + OH-

The selection of an appropriate indicator is crucial for an accurate titration. The indicator's pH
range of color change must bracket the pH at the equivalence point. Cresol Red, with its
transition range of 7.2 to 8.8, is well-suited for many weak acid titrations where the equivalence
point pH falls within this alkaline range.[3][5]

Data Presentation: Suitability of Cresol Red for
Various Weak Acids

The suitability of Cresol Red for the titration of a weak acid depends on the acid's dissociation
constant (pKa). The theoretical pH at the equivalence point can be calculated to determine if it
falls within the indicator's transition range. The pH at the equivalence point for the titration of a
weak acid with a strong base can be estimated using the following formula:

pH = %2(pKw + pKa + log[A~])

where pKw is the ion-product constant for water (approximately 14 at 25°C), pKa is the acid
dissociation constant of the weak acid, and [A~] is the concentration of the conjugate base at
the equivalence point.

The following table summarizes the suitability of Cresol Red for the titration of several common
weak acids with 0.1 M NaOH.
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Calculated
) Cresol Red
. Equivalence o o

Weak Acid pKa (at 25°C) . Transition Suitability

Point pH (0.1

) Range

M solutions)
Acetic Acid 4.76 8.72 7.2-88 Excellent
Formic Acid 3.75 8.22 7.2-8.8 Good
Propionic Acid 4.87 8.78 7.2-88 Excellent
Benzoic Acid 4.20 8.45 7.2-88 Good
Hydrocyanic Acid 9.21 11.0 7.2-8.8 Poor

Note: The equivalence point pH was calculated assuming the titration of 25 mL of 0.1 M weak
acid with 0.1 M NaOH, resulting in a conjugate base concentration of 0.05 M at the equivalence
point.

Experimental Protocols
Materials and Reagents

o Cresol Red Indicator Solution (0.1% wi/v): Dissolve 0.1 g of Cresol Red in 100 mL of 20%
ethanol.

o Standardized 0.1 M Sodium Hydroxide (NaOH) Solution: Prepare and standardize against a
primary standard such as potassium hydrogen phthalate (KHP).

e 0.1 M Weak Acid Solution (e.g., Acetic Acid): Prepare a solution of the weak acid to be
analyzed.

o Apparatus: 50 mL burette, 25 mL volumetric pipette, 250 mL Erlenmeyer flasks, magnetic
stirrer and stir bar, burette clamp, and stand.

Titration Procedure

o Preparation of the Analyte: Accurately pipette 25.00 mL of the 0.1 M weak acid solution into a
250 mL Erlenmeyer flask.
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Dilution: Add approximately 50 mL of deionized water to the flask to ensure adequate volume
for stirring and observation.

Indicator Addition: Add 2-3 drops of the Cresol Red indicator solution to the weak acid
solution. The solution should appear yellow.[3]

Titration Setup: Rinse the burette with a small amount of the 0.1 M NaOH solution and then
fill it. Record the initial burette reading to two decimal places.

Titration: Place the Erlenmeyer flask on a magnetic stirrer and begin stirring. Slowly add the
NaOH titrant from the burette to the flask.

Endpoint Detection: Continue adding the titrant dropwise as the endpoint is approached. The
endpoint is reached when the solution exhibits the first persistent reddish-purple color.[6]

Record Volume: Record the final burette reading. The volume of NaOH used is the difference
between the final and initial readings.

Repeat: Perform the titration in triplicate to ensure accuracy and precision.

Calculation of Weak Acid Concentration

The molarity of the weak acid (M_acid) can be calculated using the following equation:

M_acid = (M_base x V_base) / V_acid

Where:

M_base = Molarity of the NaOH solution
V_base = Volume of NaOH solution used (in L)

V_acid = Volume of the weak acid solution (in L)

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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